N-(3-chloro-2-methylphenyl)-2-methylsulfanylacetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-methylsulfanylacetamide
• InChI: InChI=1S/C10H12ClNOS/c1-7-8(11)4-3-5-9(7)12-10(13)6-14-2/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key: MGPDECVCSAGKIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC
• Molecular Formula: C10H12ClNOS
• Molecular Weight: 229.73 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-methylsulfanylacetamide is a chemical compound that has been synthesized and studied for its potential use as a pharmaceutical drug. This compound has been found to have interesting biological properties that make it a promising candidate for future research.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-2-methylsulfanylacetamide is not fully understood, but it is believed to involve the modulation of certain signaling pathways in the body. This compound has been found to interact with specific receptors and enzymes, leading to changes in cellular function and gene expression.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-2-methylsulfanylacetamide has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. These include the inhibition of inflammatory cytokines, the induction of apoptosis in cancer cells, and the modulation of neurotransmitter release.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-chloro-2-methylphenyl)-2-methylsulfanylacetamide for lab experiments is its relatively simple synthesis method and high yield. However, this compound has certain limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are many potential future directions for research on N-(3-chloro-2-methylphenyl)-2-methylsulfanylacetamide. These include further studies on its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential therapeutic applications in various disease states. Additionally, more research is needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-2-methylsulfanylacetamide involves the reaction of 3-chloro-2-methylphenylamine with 2-methylsulfanylacetic acid in the presence of a suitable catalyst. The reaction is carried out under specific conditions to ensure the formation of the desired product with high yield and purity.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-methylsulfanylacetamide has been extensively studied in scientific research for its potential use as a pharmaceutical drug. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anti-tumor effects.